(R)-tert-butyl 3,3-difluorocyclopentylcarbamate
Cat. No. B8454479
M. Wt: 221.24 g/mol
InChI Key: SCXQXMBCRMLPGO-SSDOTTSWSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Cl:16][CH2:17][Cl:18].[F:19][C:20]([C:21](=[O:22])[OH:23])([F:24])[F:25].[F:1][C:2]1([F:15])[CH2:3][CH:4]([NH:7][C:8](=[O:9])[O:10][C:11]([CH3:12])([CH3:13])[CH3:14])[CH2:5][CH2:6]1>>[F:19][C:20]([C:21](=[O:22])[OH:23])([F:24])[F:25].[F:1][C:2]1([F:15])[CH2:3][CH:4]([NH2:7])[CH2:5][CH2:6]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
ClCCl
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)C(F)(F)F
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
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CC(C)(C)OC(=O)NC1CCC(F)(F)C1
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
O=C(O)C(F)(F)F
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Name
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|
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Type
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product
|
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Smiles
|
NC1CCC(F)(F)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
